Cas no 5426-59-5 (6-Bromo-2-methylquinazolin-4(3H)-one)

• Product Name: 6-Bromo-2-methylquinazolin-4(3H)-one
• CAS No: 5426-59-5
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD09996877
• CID: 385452
• PubChem ID: 135408795
• Update Time: 2025-06-14

6-Bromo-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,6-bromo-2-methyl-
• 6-bromo-2-methyl-1H-quinazolin-4-one
• 6-bromo-2-methyl-4(3H)-Quinazolinone
• 6-Bromo-2-methylquinazolin-4(3H)-one
• 6-Bromo-2-methylquinazolin-4-ol
• 6-bromo-2-methylquinazolin-4(3H)-one(SALTDATA: FREE)
• 6-bromo-2-methyl-3,4-dihydroquinazolin-4-one
• 4-quinazolinol, 6-bromo-2-methyl-
• 6-Bromo-2-methyl-quinazolin-4-ol
• 4(1H)-Quinazolinone, 6-bromo-2-methyl-
• NSC14293
• 6-Bromo-2-methylquinazolin-4(1H)-one
• KSC600E5D
• MNYWPPKPTICBPZ-UHFFFAOYSA-N
• BCP03558
• STK690275
• BBL104275
• N
• MFCD09063443
• 5426-59-5
• s10294
• AM20060874
• SY041983
• NSC-14293
• FT-0645457
• Z450467984
• AKOS005602606
• EN300-44916
• AKOS025395577
• J-518340
• DTXSID50279840
• SCHEMBL18057353
• AB49696
• AKOS006220492
• 6-bromo-2-methyl-3H-quinazolin-4-one
• SCHEMBL3115005
• CS-W020738
• FS-2749
• MFCD00548197
• DB-071820

• MDL： MFCD09996877
• Inchi： 1S/C9H7BrN2O/c1-5-11-8-3-2-6(10)4-7(8)9(13)12-5/h2-4H,1H3,(H,11,12,13)
• InChI Key： MNYWPPKPTICBPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(NC(C)=N2)=O

Computed Properties

• Exact Mass: 237.97400
• Monoisotopic Mass: 237.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.72
• Boiling Point: 372.6°C at 760 mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.693
• PSA: 45.75000
• LogP: 1.99400

6-Bromo-2-methylquinazolin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： 36/37
• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-Bromo-2-methylquinazolin-4(3H)-one

Comprehensive Overview of 6-Bromo-2-methylquinazolin-4(3H)-one (CAS No. 5426-59-5): Properties, Applications, and Research Insights

6-Bromo-2-methylquinazolin-4(3H)-one (CAS No. 5426-59-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a brominated quinazolinone derivative, it serves as a critical intermediate in the synthesis of biologically active molecules. The presence of both bromo and methyl substituents on the quinazolin-4(3H)-one scaffold enhances its utility in cross-coupling reactions and further functionalization, making it a valuable building block in medicinal chemistry.

Recent trends in drug discovery highlight the growing demand for quinazolinone-based compounds, particularly those with halogen substitutions like 6-Bromo-2-methylquinazolin-4(3H)-one. Researchers are actively exploring its potential in targeting kinase inhibitors, antimicrobial agents, and anti-inflammatory therapies. This aligns with the surge in searches for "quinazolinone derivatives in cancer research" and "halogenated heterocycles drug design," reflecting the compound's relevance in cutting-edge scientific inquiries.

The physicochemical properties of 6-Bromo-2-methylquinazolin-4(3H)-one contribute to its widespread adoption. With a molecular formula of C₉H₇BrN₂O and a molecular weight of 239.07 g/mol, it exhibits moderate solubility in polar organic solvents, which facilitates its use in diverse synthetic protocols. Its melting point (reported between 210-215°C) and stability under ambient conditions make it suitable for long-term storage and handling in laboratory settings.

In the context of green chemistry advancements, 6-Bromo-2-methylquinazolin-4(3H)-one has been investigated as a precursor for sustainable catalytic processes. Questions like "how to optimize quinazolinone synthesis" and "eco-friendly bromination methods" frequently appear in academic discourse, underscoring the need for innovative approaches to its production. Recent studies demonstrate its compatibility with microwave-assisted synthesis and flow chemistry techniques, reducing reaction times and improving yields.

The compound's mechanism of action in biological systems stems from its ability to interact with enzymatic pockets via hydrogen bonding and hydrophobic interactions. This has led to explorations in "structure-activity relationships of bromoquinazolinones" and "selective bromination strategies," particularly for developing kinase modulators. Patent literature reveals its incorporation in scaffolds targeting EGFR and VEGFR pathways, addressing the high search volume for "tyrosine kinase inhibitor development."

Analytical characterization of 6-Bromo-2-methylquinazolin-4(3H)-one typically involves techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry. These methods confirm its purity (>98% in commercial samples) and structural integrity, which are crucial for reproducibility in research applications. The compound's distinct ¹H-NMR signals (e.g., methyl protons at δ 2.7 ppm and aromatic protons between δ 7.5-8.3 ppm) provide reliable identification markers.

Emerging applications extend beyond pharmaceuticals into materials science, where 6-Bromo-2-methylquinazolin-4(3H)-one derivatives contribute to the development of organic semiconductors and luminescent materials. This connects with trending searches for "heterocyclic compounds in OLEDs" and "nitrogen-containing electronic materials." The bromine atom's presence enables subsequent Suzuki-Miyaura couplings to create extended π-conjugated systems for optoelectronic devices.

Safety assessments indicate that proper handling procedures (e.g., PPE usage in fume hoods) should be followed when working with 6-Bromo-2-methylquinazolin-4(3H)-one, though it doesn't exhibit extreme hazards under standard laboratory conditions. This addresses common queries about "quinazolinone handling precautions" while emphasizing compliance with general chemical safety protocols.

Future research directions may explore the compound's enantioselective transformations, given the pharmaceutical industry's focus on chiral drugs. The search term "asymmetric synthesis of brominated heterocycles" has seen a 40% increase in academic database queries over the past two years, suggesting fertile ground for innovation with 5426-59-5 as a starting material.

In summary, 6-Bromo-2-methylquinazolin-4(3H)-one (CAS No. 5426-59-5) represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its adaptability to modern chemical methodologies and alignment with therapeutic development trends ensure its continued prominence in scientific literature and industrial applications.